Cas no 69892-07-5 (Butanamide, 2-chloro-N-(3,4-dichlorophenyl)-3-oxo-)

• Product Name: Butanamide, 2-chloro-N-(3,4-dichlorophenyl)-3-oxo-
• CAS No: 69892-07-5
• MF: C₁₀H₈Cl₃NO₂
• MW: 280.535019874573
• CID: 391183
• PubChem ID: 13192319
• Update Time: 2025-04-19

Butanamide, 2-chloro-N-(3,4-dichlorophenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-chloro-N-(3,4-dichlorophenyl)-3-oxo-
• 2-chloro-N-(3,4-dichlorophenyl)-3-oxobutanamide
• DTXSID40526113
• 69892-07-5

• Inchi： 1S/C10H8Cl3NO2/c1-5(15)9(13)10(16)14-6-2-3-7(11)8(12)4-6/h2-4,9H,1H3,(H,14,16)
• InChI Key： UGMKBJCZEICXGI-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C(NC1C=CC(=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 278.96224
• Monoisotopic Mass: 278.962062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17